Cas no 31310-67-5 (Phenol, 4-[(3-methylphenyl)amino]-)

• Product Name: Phenol, 4-[(3-methylphenyl)amino]-
• CAS No: 31310-67-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1446799
• PubChem ID: 21205901
• Update Time: 2025-04-20

Phenol, 4-[(3-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(3-methylphenyl)amino]-
• SCHEMBL11235317
• 31310-67-5
• 4-[(3-METHYLPHENYL)AMINO]PHENOL
• DB-380156

• Inchi： 1S/C13H13NO/c1-10-3-2-4-12(9-10)14-11-5-7-13(15)8-6-11/h2-9,14-15H,1H3
• InChI Key： QYCSTVXNOIMUBN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26